3-(Aminomethyl)pyridine
Cat. No. B1677787
M. Wt: 108.14 g/mol
InChI Key: HDOUGSFASVGDCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05952339
Procedure details
LDA (8.0 mmol) was generated at 0° C. by adding n-BuLi (3.40 mL of 2.35 M solution in hexane, 8.0 mmol) to a solution of diisopropylamine (1.40 mL, 10.0 mmol) in dry THF (10.0 mL). The Schiff base, 2-aza-1,1-diphenyl-3-(pyridyl)prop-2-ene, formed from the reaction of 3-aminomethyl pyridine with benzophenone (2.18 g, 8.0 mmol;
Name
Identifiers
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REACTION_CXSMILES
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[Li+].C[CH:3]([N-:5][CH:6]([CH3:8])[CH3:7])[CH3:4].[Li][CH2:10][CH2:11][CH2:12]C.[CH:14]([NH:17][CH:18]([CH3:20])[CH3:19])(C)C.[CH2:21]1[CH2:25][O:24][CH2:23][CH2:22]1>>[NH2:17][CH2:14][C:8]1[CH:6]=[N:5][CH:3]=[CH:4][CH:21]=1.[C:23]([C:7]1[CH:6]=[CH:8][CH:19]=[CH:18][CH:20]=1)(=[O:24])[C:22]1[CH:21]=[CH:25][CH:12]=[CH:11][CH:10]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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8 mmol
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Type
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reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Step Two
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Name
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Quantity
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3.4 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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C(C)(C)NC(C)C
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was generated at 0° C.
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Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
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|
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Name
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Type
|
product
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Smiles
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NCC=1C=NC=CC1
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
